Cas no 2034381-95-6 (methyl 3-(4-{4-oxo-3H,4H-thieno3,2-d1,2,3triazin-3-yl}piperidin-1-yl)sulfonylthiophene-2-carboxylate)

• Product Name: methyl 3-(4-{4-oxo-3H,4H-thieno3,2-d1,2,3triazin-3-yl}piperidin-1-yl)sulfonylthiophene-2-carboxylate
• CAS No: 2034381-95-6
• MF: C₁₆H₁₆N₄O₅S₃
• MW: 440.517039299011
• CID: 5955436
• PubChem ID: 119104663
• Update Time: 2025-07-21

methyl 3-(4-{4-oxo-3H,4H-thieno3,2-d1,2,3triazin-3-yl}piperidin-1-yl)sulfonylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-{4-oxo-3H,4H-thieno3,2-d1,2,3triazin-3-yl}piperidin-1-yl)sulfonylthiophene-2-carboxylate
• 2034381-95-6
• methyl 3-[(4-{4-oxo-3H,4H-thieno[3,2-d][1,2,3]triazin-3-yl}piperidin-1-yl)sulfonyl]thiophene-2-carboxylate
• methyl 3-((4-(4-oxothieno[3,2-d][1,2,3]triazin-3(4H)-yl)piperidin-1-yl)sulfonyl)thiophene-2-carboxylate
• F6559-1029
• methyl 3-[4-(4-oxothieno[3,2-d]triazin-3-yl)piperidin-1-yl]sulfonylthiophene-2-carboxylate
• AKOS026698154

• Inchi： 1S/C16H16N4O5S3/c1-25-16(22)14-12(5-9-27-14)28(23,24)19-6-2-10(3-7-19)20-15(21)13-11(17-18-20)4-8-26-13/h4-5,8-10H,2-3,6-7H2,1H3
• InChI Key： GBBWRJOOTCXFBX-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(N1CCC(CC1)N1C(C2=C(C=CS2)N=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 440.02828314g/mol
• Monoisotopic Mass: 440.02828314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 174Ų

Additional information on methyl 3-(4-{4-oxo-3H,4H-thieno3,2-d1,2,3triazin-3-yl}piperidin-1-yl)sulfonylthiophene-2-carboxylate

Methyl 3-(4-{4-oxo-3H,4H-thieno[3,2-d][1,2,3]triazin-3-yl}piperidin-1-yl)sulfonylthiophene-2-carboxylate (CAS No. 2034381-95-6): A Comprehensive Overview

Methyl 3-(4-{4-oxo-3H,4H-thieno[3,2-d][1,2,3]triazin-3-yl}piperidin-1-yl)sulfonylthiophene-2-carboxylate, identified by its CAS number 2034381-95-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of Methyl 3-(4-{4-oxo-3H,4H-thieno[3,2-d][1,2,3]triazin-3-yl}piperidin-1-yl)sulfonylthiophene-2-carboxylate is characterized by its intricate arrangement of heterocyclic rings and functional groups. The presence of a thiophene ring fused with a triazinone moiety, coupled with a piperidine side chain, contributes to its unique chemical properties. These structural features are believed to play a crucial role in its interactions with biological targets, thereby influencing its pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the mechanistic aspects of this compound. Studies suggest that the thieno[3,2-d][1,2,3]triazinone core acts as a key pharmacophore, facilitating binding to specific enzymes and receptors. This has opened up new avenues for designing molecules with enhanced affinity and selectivity.

In the realm of drug discovery, the synthesis and optimization of such complex molecules are paramount. The introduction of the sulfonylthiophene moiety in the structure not only enhances its solubility but also modulates its bioavailability. These attributes are critical for developing orally active pharmaceutical agents that can traverse biological membranes efficiently.

The potential therapeutic applications of Methyl 3-(4-{4-oxo-3H,4H-thieno[3,2-d][1,2,3]triazin-3-yl}piperidin-1-yl)sulfonylthiophene-2-carboxylate are vast. Preliminary in vitro studies have highlighted its inhibitory effects on various kinases and enzymes implicated in inflammatory and oncogenic pathways. The compound's ability to modulate these pathways makes it a promising candidate for further investigation in the treatment of chronic diseases such as cancer and inflammatory disorders.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. The structural diversity offered by heterocycles like thiophene and triazine derivatives provides a rich scaffold for drug design. By leveraging this diversity, chemists can fine-tune the pharmacological properties of molecules to achieve desired outcomes. The synthesis of derivatives of Methyl 3-(4-{4-oxo-3H,4H-thieno[3,2-d][1,2,3]triazin-3-yl}piperidin-1-yl)sulfonylthiophene-2-carboxylate is an ongoing area of research aimed at identifying more potent and selective analogs.

The development of novel synthetic methodologies is another critical aspect that underscores the importance of this compound. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks. These methodologies not only improve yields but also enhance the scalability of production processes.

The impact of this compound on drug discovery extends beyond its immediate applications. It serves as a valuable tool for understanding structure-function relationships in bioactive molecules. By studying its interactions with biological targets, researchers can gain insights into the mechanisms underlying various diseases. This knowledge can then be translated into the development of more effective therapeutic strategies.

The future prospects for Methyl 3-(4-{4-oxysoxol}[5]helicen]-7-one are bright. As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in precise ways. The integration of artificial intelligence and machine learning into drug discovery pipelines is particularly exciting. These technologies can accelerate the identification and optimization of lead compounds like Methyl 3-(4-{4-oxysoxol}[5]helicen)-7-one.

In conclusion, Methyl 3-(4-{4-oxysoxol}[5]helicen)-7-one represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a cornerstone in the search for novel therapeutic agents. As research progresses, we can expect to see more derivatives and analogs emerge from this class of compounds，offering new hope for treating some of humanity's most pressing health challenges.